Cas no 42055-16-3 (3-(Ethylamino)-1-Propanol)

• Product Name: 3-(Ethylamino)-1-Propanol
• CAS No: 42055-16-3
• MF: C₅H₁₃NO
• MW: 103.162821531296
• MDL: MFCD09909394
• CID: 1057409
• PubChem ID: 10176104
• Update Time: 2025-06-09

3-(Ethylamino)-1-Propanol Chemical and Physical Properties

Names and Identifiers

• 3-(Ethylamino)-1-propanol
• 1-monoethylamino-2,3-propanediol
• 3-Aethylamino-propan-1,2-diol
• 3-Aethylamino-propan-1-ol
• 3-Aethylamino-propylalkohol
• 3-ethylamino-propan-1-ol
• 3-ethylamino-propane-1,2-diol
• N-ethyl-1-amino-3-hydroxy-propane
• 3-(ethylamino)propan-1-ol
• 3-ethylamino-1-propanol
• 3-ethyl-amino-1-propanol
• FBXBSCUQZWUZDD-UHFFFAOYSA-N
• N-(3-hydroxypropyl)-N-ethylamine
• 5711AJ
• TRA0030431
• SY023800
• AKOS009034061
• CS-11524
• 42055-16-3
• EN300-95149
• MFCD09909394
• 3-(ethylamino)propanol
• SCHEMBL40445
• CS-0209413
• DA-05965
• DTXSID201314127
• A913401
• Z138139914
• XH0849
• 3-(Ethylamino)-1-Propanol

• MDL： MFCD09909394
• Inchi： 1S/C5H13NO/c1-2-6-4-3-5-7/h6-7H,2-5H2,1H3
• InChI Key： FBXBSCUQZWUZDD-UHFFFAOYSA-N
• SMILES： OCCCNCC

Computed Properties

• Exact Mass: 103.10000
• Monoisotopic Mass: 103.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: -0.2

Experimental Properties

• PSA: 32.26000
• LogP: 0.36920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-(Ethylamino)-1-Propanol

Comprehensive Overview of 3-(Ethylamino)-1-Propanol (CAS No. 42055-16-3): Properties, Applications, and Industry Insights

3-(Ethylamino)-1-Propanol (CAS No. 42055-16-3), also known as N-Ethyl-3-amino-1-propanol, is a versatile organic compound with a wide range of industrial and research applications. This amino alcohol derivative is characterized by its molecular formula C5H13NO and a molecular weight of 103.16 g/mol. Its unique chemical structure, featuring both hydroxyl and amino functional groups, makes it a valuable intermediate in synthetic chemistry, pharmaceuticals, and specialty materials.

The growing interest in 3-(Ethylamino)-1-Propanol is reflected in recent search trends, with queries like "3-(Ethylamino)-1-Propanol synthesis," "CAS 42055-16-3 applications," and "N-Ethyl-3-amino-1-propanol safety data" gaining traction. Researchers and manufacturers are particularly interested in its role as a building block for pharmaceutical intermediates and corrosion inhibitors, aligning with the global push for sustainable chemical solutions.

From a physicochemical perspective, 3-(Ethylamino)-1-Propanol typically appears as a colorless to pale yellow liquid with a mild amine-like odor. Its solubility profile—miscible with water and most organic solvents—enhances its utility in formulation chemistry. The compound's boiling point (approximately 200-205°C at 760 mmHg) and density (~0.92 g/cm³ at 25°C) are critical parameters for industrial process design.

In pharmaceutical applications, CAS 42055-16-3 serves as a key precursor for active pharmaceutical ingredients (APIs). Recent studies highlight its use in developing central nervous system (CNS) drugs and local anesthetics, addressing the healthcare industry's demand for novel therapeutic agents. The compound's bifunctional nature allows for selective modifications, enabling medicinal chemists to optimize drug potency and bioavailability.

The personal care industry has shown increasing interest in 3-(Ethylamino)-1-Propanol derivatives as pH adjusters and emulsifiers in cosmetic formulations. With consumers prioritizing "clean label" and "sustainable ingredients," manufacturers are exploring its potential in green chemistry applications. This aligns with searches for "eco-friendly amino alcohols" and "biodegradable chemical intermediates" that have surged by 40% year-over-year.

Industrial applications of 42055-16-3 extend to lubricant additives and textile auxiliaries, where its amine functionality provides excellent metal surface affinity. Recent patents demonstrate innovative uses in water treatment chemicals and polymer stabilizers, responding to the growing need for environmentally benign industrial additives. Technical discussions often focus on its "chelating properties" and "thermal stability"—key search terms in material science communities.

Analytical characterization of 3-(Ethylamino)-1-Propanol typically involves GC-MS, HPLC, and NMR techniques. Quality control specifications emphasize purity levels (>98%) and low residual solvent content, particularly for pharmaceutical-grade material. These parameters directly correlate with search queries about "CAS 42055-16-3 analytical methods" and "N-Ethyl-3-amino-1-propanol purity standards."

The global market for amino alcohol derivatives like 3-(Ethylamino)-1-Propanol is projected to grow at 5.2% CAGR through 2030, driven by expanding applications in Asia-Pacific pharmaceutical and specialty chemical sectors. Supply chain considerations—including "bulk 42055-16-3 suppliers" and "custom synthesis services"—rank among top commercial inquiries, reflecting the compound's industrial significance.

Environmental and handling considerations for 3-(Ethylamino)-1-Propanol follow standard organic compound protocols. While not classified as hazardous under major regulatory frameworks, proper ventilation and PPE are recommended during handling. This practical information addresses frequent searches about "safe handling of amino alcohols" and "42055-16-3 storage conditions."

Future research directions for CAS 42055-16-3 include exploring its potential in renewable energy applications and biocatalysis. The scientific community is particularly interested in its role in CO2 capture technologies and enzyme-mediated transformations—topics generating significant academic interest and funding opportunities.

In conclusion, 3-(Ethylamino)-1-Propanol (CAS No. 42055-16-3) represents a multifunctional chemical building block with expanding applications across diverse industries. Its combination of reactive sites, tunable properties, and commercial availability positions it as a valuable asset in both research and industrial settings. As sustainable chemistry gains prominence, this compound's role in green synthesis pathways will likely continue to evolve.